Cas no 943756-20-5 (ETHYL 2-(5-TERT-BUTYLTHIOPHEN-2-YL)ACETATE)

• Product Name: ETHYL 2-(5-TERT-BUTYLTHIOPHEN-2-YL)ACETATE
• CAS No: 943756-20-5
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 1987179
• PubChem ID: 90478094
• Update Time: 2025-04-21

ETHYL 2-(5-TERT-BUTYLTHIOPHEN-2-YL)ACETATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(5-TERT-BUTYLTHIOPHEN-2-YL)ACETATE
• 943756-20-5

• Inchi： 1S/C12H18O2S/c1-5-14-11(13)8-9-6-7-10(15-9)12(2,3)4/h6-7H,5,8H2,1-4H3
• InChI Key： DFWACDPQWYEFPR-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)OCC)=CC=C1C(C)(C)C

Computed Properties

• Exact Mass: 226.10275099Da
• Monoisotopic Mass: 226.10275099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5Ų